Cas no 137855-38-0 (phlein pentasaccharide)

phlein pentasaccharide structure
phlein pentasaccharide structure
Product Name:phlein pentasaccharide
CAS No:137855-38-0
MF:C30H52O26
MW:828.718293190002
CID:1999945
PubChem ID:91852312
Update Time:2025-04-21

phlein pentasaccharide Chemical and Physical Properties

Names and Identifiers

    • phlein pentasaccharide
    • UNII-2CAE00D4YH
    • .ALPHA.-D-GLUCOPYRANOSIDE, O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-.BETA.-D-FRUCTOFURANOSYL
    • 2CAE00D4YH
    • beta-D-Fructofuranosyl 6,6-nystose
    • O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-O-.BETA.-D-FRUCTOFURANOSYL-(2->6)-.BETA.-D-FRUCTOFURANOSYL .ALPHA.-D-GLUCOPYRANOSIDE
    • 137855-38-0
    • o-beta-D-Fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl alpha-D-glucopyranoside
    • alpha-D-Glucopyranoside, o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-o-beta-D-fructofuranosyl-(2->6)-beta-D-fructofuranosyl
    • .BETA.-D-FRUCTOFURANOSYL 6,6-NYSTOSE
    • Inchi: 1S/C30H52O26/c31-1-10-15(37)20(42)21(43)26(51-10)56-30(9-36)25(47)19(41)14(55-30)5-50-29(8-35)24(46)18(40)13(54-29)4-49-28(7-34)23(45)17(39)12(53-28)3-48-27(6-33)22(44)16(38)11(2-32)52-27/h10-26,31-47H,1-9H2/t10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20+,21-,22+,23+,24+,25+,26-,27-,28-,29-,30+/m1/s1
    • InChI Key: DKQKDWXAWAIPRL-NEJDVEAASA-N
    • SMILES: O1[C@H](CO[C@@]2(CO)[C@H]([C@@H]([C@@H](CO[C@@]3(CO)[C@H]([C@@H]([C@@H](CO)O3)O)O)O2)O)O)[C@H]([C@@H]([C@]1(CO)OC[C@@H]1[C@H]([C@@H]([C@](CO)(O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)O

Computed Properties

  • Exact Mass: 828.27468176Da
  • Monoisotopic Mass: 828.27468176Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 17
  • Hydrogen Bond Acceptor Count: 26
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 17
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.2
  • Topological Polar Surface Area: 427Ų

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